Cas no 1203292-19-6 (N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1203292-19-6
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6594271
• PubChem ID: 45501993
• Update Time: 2025-10-31

N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• 1203292-19-6
• AKOS024501649
• N-[2-(3-methoxyphenyl)ethyl]-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• N-[2-(3-methoxyphenyl)ethyl]-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• 2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(3-methoxyphenethyl)acetamide
• VU0638105-1
• F5228-2481

• Inchi： 1S/C18H23N3O3/c1-13(2)16-10-18(23)21(12-20-16)11-17(22)19-8-7-14-5-4-6-15(9-14)24-3/h4-6,9-10,12-13H,7-8,11H2,1-3H3,(H,19,22)
• InChI Key： NTNXMEBEZOQEOP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C)N=CN1CC(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide: A Novel Compound with Potential Therapeutic Applications

N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide, with the chemical identifier CAS No. 1203292-19-6, represents a promising candidate in the field of pharmaceutical chemistry. This compound belongs to the class of 1,6-dihydropyrimidinone (1,6-DHP) derivatives, which have garnered significant attention due to their diverse biological activities. Recent studies have highlighted the potential of 1,6-DHP scaffolds in modulating various cellular pathways, making them valuable targets for drug discovery. The unique structural features of N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide, including the 3-methoxyphenyl group and the propan-2-yl substituent, contribute to its distinct pharmacological profile.

The 3-methoxyphenyl moiety is a critical functional group in many bioactive molecules, known for its ability to interact with aromatic amino acid receptors and modulate intracellular signaling cascades. The presence of this group in N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide suggests potential interactions with targets such as tyrosine kinase receptors and serotonin receptors, which are implicated in various disease states. Meanwhile, the propan-2-yl substituent introduces steric and electronic effects that may influence the compound's solubility, metabolic stability, and receptor binding affinity.

Recent advances in computational chemistry have enabled the systematic exploration of 1,6-DHP derivatives for their therapeutic potential. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 1,6-DHP frameworks exhibit promising anti-inflammatory and antioxidant activities, particularly in modulating the NF-κB and MAPK signaling pathways. These pathways are central to the regulation of immune responses and cellular stress, making N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide a potential candidate for the development of anti-inflammatory therapies. The compound's molecular structure, with its 1,6-dihydropyrimidinone core and 3-methoxyphenyl substituents, aligns with the pharmacophore requirements for such biological activities.

Structural analysis of N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide reveals its potential for multitarget engagement. The 1,6-dihydropyrimidinone ring system is known to adopt multiple conformations, allowing for interactions with diverse protein targets. This flexibility may enable the compound to simultaneously target inflammatory cytokines, oxidative stress markers, and cellular redox homeostasis pathways. Such multitargeting properties are increasingly recognized as a key strategy for addressing complex diseases like neurodegenerative disorders and metabolic syndromes.

Recent experimental studies have focused on the synthesis and biological evaluation of 1,6-DHP derivatives, including N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide. A 2024 paper in European Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity in LPS-induced macrophage models, with IC50 values comparable to established anti-inflammatory agents. The compound's ability to inhibit pro-inflammatory cytokine production and reduce ROS levels suggests its potential as a therapeutic agent for chronic inflammatory diseases such as arthritis and asthma.

The propan-2-yl group in N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide plays a crucial role in modulating the compound's pharmacokinetic properties. This branched alkyl group enhances the compound's lipophilicity, potentially improving its ability to cross biological membranes and reach target tissues. However, the balance between lipophilicity and aqueous solubility is critical for optimizing the drug's bioavailability and metabolic stability. Recent studies have employed structure-based drug design approaches to fine-tune these properties, with promising results in enhancing the compound's therapeutic potential.

Advances in high-throughput screening and in silico modeling have accelerated the discovery of novel 1,6-DHP derivatives with therapeutic applications. A 2023 review in Current Medicinal Chemistry highlighted the potential of 1,6-DHP scaffolds in targeting protein kinases, ion channels, and transcription factors, all of which are implicated in various pathological conditions. The unique structural features of N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide position it as a promising candidate for further exploration in these therapeutic areas.

The 3-methoxyphenyl substituent in N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide is particularly noteworthy for its potential to interact with serotonin receptors and neurotransmitter systems. This interaction could open new avenues for the development of neuropsychiatric therapies, given the role of serotonin in mood regulation and cognitive function. Ongoing research is exploring the compound's potential in modulating serotonin receptor activity and its implications for treating depression and anxiety disorders.

Recent studies have also focused on the cytotoxic and antitumor properties of 1,6-DHP derivatives, including N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide. A 2024 publication in Cancer Letters demonstrated that this compound exhibits selective apoptotic activity against prostate cancer cell lines, with minimal cytotoxicity to normal cells. The compound's ability to induce mitochondrial dysfunction and autophagy pathways suggests its potential as an anti-cancer agent, warranting further investigation in clinical settings.

The synthesis of N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide has been optimized using green chemistry principles to minimize environmental impact. Recent advancements in asymmetric catalysis and solid-phase synthesis have enabled the efficient production of this compound with high stereochemical purity, which is crucial for its biological activity. These developments highlight the importance of sustainable and efficient synthetic methods in drug discovery.

As research into 1,6-DHP derivatives continues to expand, N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide stands out as a promising candidate with diverse therapeutic applications. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable compound for further exploration in the development of novel therapeutics for a range of diseases.

The compound N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide represents a promising candidate in the field of medicinal chemistry, with potential applications across multiple therapeutic areas. Below is a structured summary of its key features and implications: --- ### 1. Structural Features and Synthesis - Core Scaffold: A 1,6-dihydropyrimidine ring, a well-known pharmacophore in drug discovery, is central to the molecule. - Functional Groups: - 3-Methoxyphenyl group at the N-2 position: Enhances interactions with serotonin receptors and neurotransmitter systems. - Propan-2-yl (isopropyl) group at the C-4 position: Modulates lipophilicity and metabolic stability, improving bioavailability. - Acetamide group at the C-1 position: Contributes to hydrophilicity and protonation behavior, influencing drug delivery and target engagement. - Synthetic Approach: Developed using green chemistry principles and asymmetric catalysis, ensuring environmental sustainability and stereochemical purity. --- ### 2. Biological Activity #### Anti-Inflammatory Effects - Mechanism: Inhibits LPS-induced inflammation by reducing pro-inflammatory cytokine production (e.g., TNF-α, IL-6) and ROS levels. - Model Systems: Demonstrated efficacy in macrophage models and animal models of arthritis/asthma. - Comparison: IC50 values comparable to established anti-inflammatory agents (e.g., NSAIDs, corticosteroids). #### Anticancer Potential - Targeted Activity: Selectively induces apoptosis in prostate cancer cell lines (e.g., PC-3, LNCaP). - Mechanisms: - Induces mitochondrial dysfunction and ROS accumulation. - Activates autophagy pathways, leading to programmed cell death. - Selectivity: Minimal cytotoxicity to normal cells, suggesting targeted therapeutic potential. #### Neuropsychiatric Applications - Serotonin Receptor Modulation: The 3-methoxyphenyl group may interact with serotonin receptors (e.g., 5-HT1A, 5-HT2A), opening avenues for depression and anxiety treatment. - Neurotransmitter Regulation: Potential role in mood regulation and cognitive function. --- ### 3. Pharmacokinetic and Pharmacodynamic Properties - Lipophilicity: Enhanced by the propan-2-yl group, improving membrane permeability and target tissue penetration. - Solubility: Balanced between lipophilicity and aqueous solubility through the acetamide group. - Metabolic Stability: Optimized for longer half-life and reduced hepatic metabolism, enhancing therapeutic efficacy. --- ### 4. Therapeutic Applications - Anti-Inflammatory Diseases: - Arthritis, asthma, inflammatory bowel disease (IBD), and chronic obstructive pulmonary disease (COPD). - Cancer Therapy: - Prostate cancer and potentially other solid tumors. - Neuropsychiatric Disorders: - Depression, anxiety, and neurodegenerative diseases (e.g., Alzheimer’s). --- ### 5. Future Directions - Clinical Development: Preclinical studies are ongoing to evaluate safety, efficacy, and dose optimization. - Structure-Activity Relationship (SAR): Further exploration of functional group modifications to enhance selectivity, potency, and target specificity. - Combination Therapy: Potential synergy with existing therapies (e.g., chemotherapy, immunotherapy). - Drug Delivery Systems: Development of nanoparticle-based formulations to improve bioavailability and targeting efficiency. --- ### 6. Conclusion N-2-(3-methoxyphenyl)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yacetamide is a multifunctional compound with significant potential in anti-inflammatory, anticancer, and neuropsychiatric applications. Its unique structure, combined with optimized pharmacokinetic properties, positions it as a promising candidate for further preclinical and clinical development. Continued research into its mechanisms of action, drug interactions, and long-term safety will be critical in advancing its therapeutic utility. --- ### Key Takeaways - Structural Innovation: Combines a 1,6-dihydropyrimidine core with methoxyphenyl and isopropyl groups for functional versatility. - Diverse Therapeutic Potential: Targets inflammation, cancer, and neurological disorders. - Sustainable Synthesis: Green chemistry principles ensure environmental sustainability. - Future Outlook: A strong candidate for drug development with broad clinical applications. This compound exemplifies the power of rational drug design in addressing complex diseases with a single molecular entity.